Foscarnet

• Description: Phosphonoformic acid is phosphoric acid in which one of the hydroxy groups is replaced by a carboxylic acid group. It is used as the trisodium salt as an antiviral agent in the treatment of cytomegalovirus retinitis (CMV retinitis, an inflamation of the retina that can lead to blindness) and as an alternative to ganciclovir for AIDS patients who require concurrent antiretroviral therapy but are unable to tolerate ganciclovir due to haematological toxicity. It has a role as an antiviral drug, a sodium-dependent Pi-transporter inhibitor, a HIV-1 reverse transcriptase inhibitor and a geroprotector. It is a one-carbon compound, a member of phosphonic acids and a carboxylic acid. It is functionally related to a phosphonic acid and a formic acid. It is a conjugate acid of a phosphonatoformate and a phosphonoformate(2-).; Foscarnet sodium is an antiviral prescription medicine approved by the U.S. Food and Drug Administration (FDA) for the treatment of cytomegalovirus (CMV) retinitis in individuals with AIDS. Foscarnet sodium is also FDA-approved for the treatment of a certain type of herpes simplex virus (HSV)infection, called acyclovir-resistant mucocutaneous HSV infection, in people with weakened immune systems.; CMV diseases—such as those affecting the eye (retinitis)—and HSV diseases can be opportunistic infections (OIs) of HIV.; An antiviral agent used in the treatment of cytomegalovirus retinitis. Foscarnet also shows activity against human herpes viruses and HIV.; Foscarnet is a Pyrophosphate Analog DNA Polymerase Inhibitor. The mechanism of action of foscarnet is as a DNA Polymerase Inhibitor, and Chelating Activity.; Foscarnet a simple pyrophosphate molecule which has antiviral activity against many viruses and is used intravenously in therapy of serious cytomegalovirus infections, largely in immunocompromised patients. Foscarnet has been associated with mild-to-moderate serum aminotransferase elevations during intravenous therapy, but not with episodes of clinically apparent liver injury.; Foscarnet is a natural product found in Streptomyces hygroscopicus with data available.; Foscarnet is a synthetic organic analog of inorganic pyrophosphate with activity against several types of viruses, but primarily used for the treatment of cytomegalovirus retinitis. Foscarnet selectively blocks the pyrophosphate binding site of virus-specific DNA polymerases at concentrations that do not affect cellular DNA polymerases. Because this agent crosses the blood brain barrier, it may be used in the treatment of viral infections of the central nervous system.; An antiviral agent used in the treatment of cytomegalovirus retinitis. Foscarnet also shows activity against human herpesviruses and HIV.; See also: Foscarnet Sodium (has salt form).
• CAS No.: 4428-95-9
• Product Name: Foscarnet
• Molecular Formula: CH3O5P
• Molecular Weight: 126.01 g/mol
• IUPAC Name: phosphonoformic acid
• Standard InChI: InChI=1S/CH3O5P/c2-1(3)7(4,5)6/h(H,2,3)(H2,4,5,6)
• Standard InChIKey: ZJAOAACCNHFJAH-UHFFFAOYSA-N
• SMILES: C(=O)(O)P(=O)(O)O
• Canonical SMILES: C(=O)(O)P(=O)(O)O
• Melting Point: 88.06 °C
• Physical Description: Solid
• Related CAS: 63585-09-1 (tri-hydrochloride salt)
• Solubility: Complete; 1.68e+01 g/L
• Synonyms: Foscarnet Foscarnet Barium (2:3) Salt Foscarnet Calcium (2:3) Salt Foscarnet Disodium Salt Foscarnet Magnesium (2:3) Salt Foscarnet Manganese (2+) (2:3) Salt Foscarnet Sodium Foscarnet Sodium Hexahydrate Foscarnet Trilithium Salt Foscarnet Tripotassium Salt Foscarnet Trisodium Salt Foscavir Phosphonoformate Phosphonoformic Acid Trisodium Phosphonoformate
• Reference: Blodgett et al. Unusual transformations in the biosynthesis of the antibiotic phosphinothricin tripeptide Nature Chemical Biology, doi: 10.1038/NChemBio.2007.9, published online 15 July 2007 http://www.nature.com/naturechemicalbiology
• PubChem Compound: 3415
• Last Modified: Feb 18 2024